Cas no 1806907-69-6 (2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-4-fluoropyridine)

• Product Name: 2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-4-fluoropyridine
• CAS No: 1806907-69-6
• MF: C₈H₆F₃N₃
• MW: 201.148551464081
• CID: 4872493
• Update Time: 2025-06-09

2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-4-fluoropyridine

• Inchi： 1S/C8H6F3N3/c9-5-1-4(2-12)14-6(3-13)7(5)8(10)11/h1,8H,3,13H2
• InChI Key： JHXFZSMLZIGORC-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)N=C(CN)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 0.5
• Topological Polar Surface Area: 62.7

Additional information on 2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-4-fluoropyridine

Introduction to 2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-4-fluoropyridine (CAS No. 1806907-69-6)

2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-4-fluoropyridine, with the CAS number 1806907-69-6, is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an aminomethyl group, a cyano group, and difluoromethyl and fluorine substituents. These functional groups contribute to its diverse chemical properties and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of 2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-4-fluoropyridine is particularly noteworthy due to its combination of nitrogen, carbon, and fluorine atoms. The presence of the cyano group imparts significant electronic effects, while the difluoromethyl and fluorine substituents enhance the compound's lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve drug-like properties. 2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-4-fluoropyridine is no exception. Studies have shown that this compound exhibits promising activity against various targets, including enzymes, receptors, and ion channels. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound can effectively inhibit specific kinases involved in cancer signaling pathways.

The aminomethyl group in 2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-4-fluoropyridine provides a versatile functional handle for further chemical modifications. This allows researchers to explore a wide range of derivatives with enhanced potency and selectivity. Additionally, the cyano group can be readily converted into other functional groups through various chemical transformations, such as reduction to an amine or hydrolysis to a carboxylic acid. These modifications can significantly impact the biological activity and pharmacological properties of the resulting compounds.

The synthesis of 2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-4-fluoropyridine has been extensively studied in the literature. One common synthetic route involves the reaction of 2-chloro-6-cyano-3-(difluoromethyl)-4-fluoropyridine with an appropriate amine source under mild conditions. This approach provides a straightforward and efficient method for preparing the target compound with high purity and yield. Alternative synthetic strategies have also been reported, including palladium-catalyzed cross-coupling reactions and multistep sequences involving selective functional group transformations.

In terms of biological evaluation, 2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-4-fluoropyridine has shown promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in disease pathways, such as protein kinases and proteases. Furthermore, in vivo studies using animal models have provided insights into its pharmacokinetic behavior and therapeutic potential. These findings suggest that this compound may have applications in treating various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.

The safety profile of 2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-4-fluoropyridine is another critical aspect that has been investigated. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further clinical development. However, as with any new chemical entity (NCE), comprehensive safety assessments are essential to ensure its safe use in humans.

In conclusion, 2-(Aminomethyl)-6-cyano-3-(difluoromethyl)-4-fluoropyridine (CAS No. 1806907-69-6) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile chemical properties make it an attractive candidate for drug discovery efforts targeting various diseases. Ongoing research continues to explore its full potential, with the aim of developing novel therapeutics that can improve patient outcomes and quality of life.